Cas no 89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-)

Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- structure
89744-45-6 structure
Product Name:Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
CAS No:89744-45-6
MF:C19H24N2O4
MW:344.404865264893
CID:590504
PubChem ID:13230152
Update Time:2025-04-19

Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
    • N-benzyl-2-nitro-4,5-di(propan-2-yloxy)aniline
    • N-Benzyl-2-nitro-4,5-bis[(propan-2-yl)oxy]aniline
    • 89744-45-6
    • DTXSID60530393
    • Inchi: 1S/C19H24N2O4/c1-13(2)24-18-10-16(20-12-15-8-6-5-7-9-15)17(21(22)23)11-19(18)25-14(3)4/h5-11,13-14,20H,12H2,1-4H3
    • InChI Key: YSERUTDQYYYYAC-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=C(C(=CC=1OC(C)C)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 344.17360725g/mol
  • Monoisotopic Mass: 344.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 76.3Ų

Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Related Literature

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